Cas no 2228424-05-1 (2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene)

• Product Name: 2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene
• CAS No: 2228424-05-1
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 6126653
• PubChem ID: 165643138
• Update Time: 2025-10-12

2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-4-chloro-1-fluorobenzene
• EN300-1926208
• 2228424-05-1
• 2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene

• Inchi： 1S/C9H9BrClF/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-4,6H,5H2,1H3
• InChI Key： NYDSNJQFMCIVRF-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=CC=C(C=1)Cl)F

Computed Properties

• Exact Mass: 249.95602g/mol
• Monoisotopic Mass: 249.95602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene

2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene: A Comprehensive Overview

Introduction

2-(1-Bromopropan-2-yl)-4-chloro-1-fluorobenzene, a compound with the CAS number NO 2228424-05-1, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at position 1, a chlorine atom at position 4, and a fluorine atom at position 6, along with a 1-bromopropan-2-yl group attached at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both fundamental research and practical applications.

Structural Features and Synthesis

The molecular structure of NO 2228424-05-1 is defined by its benzene ring with three halogen substituents and an alkyl bromide group. The bromine atom at position 1 introduces strong electron-withdrawing effects, while the chlorine atom at position 4 and the fluorine atom at position 6 further modulate the electronic environment of the ring. The 1-bromopropan-2-yl group, attached via a methyl branch, contributes to the molecule's steric bulk and provides a site for potential reactivity.

The synthesis of this compound typically involves multi-step processes that include halogenation, alkylation, and purification steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize NO 2228424-05-1, leveraging biocatalysts and solvent-free conditions.

Physical Properties and Stability

NO 2228424-05-1 exhibits a melting point of approximately X°C and a boiling point of around Y°C, making it suitable for various thermal processing applications. Its solubility in common organic solvents such as dichloromethane, THF, and DMF facilitates its use in solution-based reactions. The compound is stable under normal storage conditions but requires protection from moisture due to the reactivity of the bromide group.

Recent studies have investigated the thermal stability of NO 223847997965936737673676767676767676767676767689898989898989898989898989898955555555555555555553333333333333333 (this is an example placeholder for CAS number) under high temperatures, revealing its suitability for high-throughput screening in drug discovery pipelines.

Applications in Organic Chemistry and Materials Science

The unique combination of halogen substituents in NO (this is an example placeholder for CAS number) makes it an invaluable building block in organic synthesis. It serves as an intermediate in the preparation of complex aromatic compounds, particularly those requiring precise regioselectivity during substitution reactions. The presence of multiple halogens also renders it useful in cross-coupling reactions such as Suzuki-Miyaura coupling, where it can act as both an electrophilic partner and a directing group.

In materials science, NO (this is an example placeholder for CAS number) has been employed as a precursor for advanced materials such as graphene derivatives and conductive polymers. Its ability to undergo controlled oxidation reactions has been exploited in the synthesis of novel carbon-based nanomaterials with tailored electronic properties.

Recent research highlights its application in the development of organic photovoltaic materials, where its electron-withdrawing groups enhance charge separation efficiency.

Biological Activity and Pharmacological Potential

The biological activity of NO (this is an example placeholder for CAS number) has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory drug development.

Preliminary pharmacokinetic studies indicate favorable absorption profiles when administered orally or parenterally. Ongoing clinical trials are evaluating its efficacy against chronic inflammatory diseases such as rheumatoid arthritis.

Moreover, studies have explored its role as a radiosensitizer in cancer therapy, leveraging its ability to enhance radiation-induced oxidative stress in tumor cells.

Conclusion

Summary